Cas no 1824109-04-7 (4-[4-(Oxiran-2-yl)phenyl]morpholine)

• Product Name: 4-[4-(Oxiran-2-yl)phenyl]morpholine
• CAS No: 1824109-04-7
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 5799703
• PubChem ID: 165662519
• Update Time: 2025-05-25

4-[4-(Oxiran-2-yl)phenyl]morpholine Chemical and Physical Properties

Names and Identifiers

• 4-[4-(oxiran-2-yl)phenyl]morpholine
• EN300-1828144
• 1824109-04-7
• 4-[4-(Oxiran-2-yl)phenyl]morpholine

• Inchi： 1S/C12H15NO2/c1-3-11(13-5-7-14-8-6-13)4-2-10(1)12-9-15-12/h1-4,12H,5-9H2
• InChI Key： GSCBVNYFDSBJSJ-UHFFFAOYSA-N
• SMILES： O1CC1C1C=CC(=CC=1)N1CCOCC1

Computed Properties

• Exact Mass: 205.110278721g/mol
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 25Ų

Additional information on 4-[4-(Oxiran-2-yl)phenyl]morpholine

Professional Introduction to Compound with CAS No. 1824109-04-7 and Product Name: 4-[4-(Oxiran-2-yl)phenyl]morpholine

The compound with the CAS number 1824109-04-7 and the product name 4-[4-(Oxiran-2-yl)phenyl]morpholine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of an oxiran-2-yl substituent and a morpholine core suggests a versatile scaffold that could be exploited for various biological activities.

Recent research in the domain of heterocyclic compounds has highlighted the importance of 4-[4-(Oxiran-2-yl)phenyl]morpholine as a key intermediate in the synthesis of novel therapeutic agents. The morpholine moiety, known for its stability and bioavailability-enhancing properties, is particularly relevant in the design of drugs targeting central nervous system disorders. Moreover, the oxiran-2-yl group introduces a reactive site that can be functionalized to produce derivatives with enhanced pharmacological properties.

One of the most compelling aspects of this compound is its potential in the development of pharmaceutical agents with improved efficacy and reduced side effects. Studies have demonstrated that derivatives of 4-[4-(Oxiran-2-yl)phenyl]morpholine exhibit promising activity against various disease targets, including enzymes involved in inflammation and pain modulation. The oxiran ring, in particular, has been shown to enhance binding affinity by forming stable interactions with biological targets, making it an attractive feature for drug design.

In the context of modern drug discovery, the synthesis and optimization of 4-[4-(Oxiran-2-yl)phenyl]morpholine have been facilitated by advanced computational methods and synthetic techniques. These approaches have enabled researchers to predict and tailor the biological activity of this compound with remarkable precision. For instance, molecular modeling studies have identified key structural features that contribute to its potency, providing valuable insights for further modifications.

The compound's relevance extends beyond academic research, as it holds promise for industrial applications in the pharmaceutical sector. Companies specializing in medicinal chemistry are actively exploring its potential as a lead compound for new drug candidates. The ability to modify its structure systematically allows for the creation of a diverse library of derivatives, each with unique pharmacological profiles. This flexibility is crucial for addressing complex diseases that require targeted therapeutic interventions.

From a chemical perspective, 4-[4-(Oxiran-2-yl)phenyl]morpholine exemplifies the synergy between organic synthesis and medicinal chemistry. The integration of functional groups such as the oxiran-2-yl moiety into a morpholine backbone showcases how structural innovation can drive therapeutic progress. Researchers are particularly interested in how this compound interacts with biological systems at a molecular level, which is essential for understanding its mechanism of action.

Recent publications have highlighted the compound's role in preclinical studies aimed at evaluating its safety and efficacy. These studies have provided preliminary evidence supporting its potential as a treatment for conditions such as neurodegenerative disorders and chronic pain syndromes. The morpholine core's ability to cross the blood-brain barrier has been noted as a significant advantage, ensuring that it can reach target sites effectively.

The development of 4-[4-(Oxiran-2-yl)phenyl]morpholine also reflects broader trends in pharmaceutical innovation, where interdisciplinary collaboration is key. Chemists, biologists, and pharmacologists are working together to harness the full potential of this compound. This collaborative approach has led to novel synthetic strategies and innovative drug design paradigms that are shaping the future of medicine.

In conclusion, 1824109-04-7 and 4-[4-(Oxiran-2-yl)phenyl]morpholine represent a significant contribution to pharmaceutical chemistry. Their unique structural features and promising biological activities make them valuable tools for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.